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  3. calcium;3-[4-[[2-chloro-4-[3-chloro-4-[[3-methyl-5-oxo-1-(3-sulfonatophenyl)-4H-pyrazol-4-yl]diazenyl]phenyl]phenyl]diazenyl]-3-methyl-5-oxo-4H-pyrazol-1-yl]benzenesulfonate
calcium;3-[4-[[2-chloro-4-[3-chloro-4-[[3-methyl-5-oxo-1-(3-sulfonatophenyl)-4H-pyrazol-4-yl]diazenyl]phenyl]phenyl]diazenyl]-3-methyl-5-oxo-4H-pyrazol-1-yl]benzenesulfonate calcium;3-[4-[[2-chloro-4-[3-chloro-4-[[3-methyl-5-oxo-1-(3-sulfonatophenyl)-4H-pyrazol-4-yl]diazenyl]phenyl]phenyl]diazenyl]-3-methyl-5-oxo-4H-pyrazol-1-yl]benzenesulfonate
Brand Name: Vulcanchem
CAS No.: 111636-31-8
VCID: VC0040484
InChI: InChI=1S/C32H24Cl2N8O8S2.Ca/c1-17-29(31(43)41(39-17)21-5-3-7-23(15-21)51(45,46)47)37-35-27-11-9-19(13-25(27)33)20-10-12-28(26(34)14-20)36-38-30-18(2)40-42(32(30)44)22-6-4-8-24(16-22)52(48,49)50;/h3-16,29-30H,1-2H3,(H,45,46,47)(H,48,49,50);/q;+2/p-2
SMILES: CC1=NN(C(=O)C1N=NC2=C(C=C(C=C2)C3=CC(=C(C=C3)N=NC4C(=NN(C4=O)C5=CC(=CC=C5)S(=O)(=O)[O-])C)Cl)Cl)C6=CC(=CC=C6)S(=O)(=O)[O-].[Ca+2]
Molecular Formula: C32H22CaCl2N8O8S2
Molecular Weight: 821.674

calcium;3-[4-[[2-chloro-4-[3-chloro-4-[[3-methyl-5-oxo-1-(3-sulfonatophenyl)-4H-pyrazol-4-yl]diazenyl]phenyl]phenyl]diazenyl]-3-methyl-5-oxo-4H-pyrazol-1-yl]benzenesulfonate

CAS No.: 111636-31-8

Cat. No.: VC0040484

Molecular Formula: C32H22CaCl2N8O8S2

Molecular Weight: 821.674

* For research use only. Not for human or veterinary use.

calcium;3-[4-[[2-chloro-4-[3-chloro-4-[[3-methyl-5-oxo-1-(3-sulfonatophenyl)-4H-pyrazol-4-yl]diazenyl]phenyl]phenyl]diazenyl]-3-methyl-5-oxo-4H-pyrazol-1-yl]benzenesulfonate - 111636-31-8

Specification

CAS No. 111636-31-8
Molecular Formula C32H22CaCl2N8O8S2
Molecular Weight 821.674
IUPAC Name calcium;3-[4-[[2-chloro-4-[3-chloro-4-[[3-methyl-5-oxo-1-(3-sulfonatophenyl)-4H-pyrazol-4-yl]diazenyl]phenyl]phenyl]diazenyl]-3-methyl-5-oxo-4H-pyrazol-1-yl]benzenesulfonate
Standard InChI InChI=1S/C32H24Cl2N8O8S2.Ca/c1-17-29(31(43)41(39-17)21-5-3-7-23(15-21)51(45,46)47)37-35-27-11-9-19(13-25(27)33)20-10-12-28(26(34)14-20)36-38-30-18(2)40-42(32(30)44)22-6-4-8-24(16-22)52(48,49)50;/h3-16,29-30H,1-2H3,(H,45,46,47)(H,48,49,50);/q;+2/p-2
Standard InChI Key OIWDZKQFPIMOBP-UHFFFAOYSA-L
SMILES CC1=NN(C(=O)C1N=NC2=C(C=C(C=C2)C3=CC(=C(C=C3)N=NC4C(=NN(C4=O)C5=CC(=CC=C5)S(=O)(=O)[O-])C)Cl)Cl)C6=CC(=CC=C6)S(=O)(=O)[O-].[Ca+2]

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